Cas no 2248327-96-8 (4-Nitrobutan-2-amine)

• Product Name: 4-Nitrobutan-2-amine
• CAS No: 2248327-96-8
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 5804722
• PubChem ID: 21064898
• Update Time: 2025-05-20

4-Nitrobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-nitrobutan-2-amine
• 2248327-96-8
• EN300-6506200
• 4-Nitrobutan-2-amine

• Inchi： 1S/C4H10N2O2/c1-4(5)2-3-6(7)8/h4H,2-3,5H2,1H3
• InChI Key： YXYKWJQFVJHJEL-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC(C)N)=O

Computed Properties

• Exact Mass: 118.074227566g/mol
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Nitrobutan-2-amine

Comprehensive Analysis of 4-Nitrobutan-2-amine (CAS No. 2248327-96-8): Properties, Applications, and Research Insights

4-Nitrobutan-2-amine (CAS No. 2248327-96-8) is an organic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both nitro and amine functional groups makes it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive scaffolds. Researchers are increasingly exploring its structure-activity relationships (SAR) to optimize efficacy in target applications.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its industrial adoption. With a molecular formula of C₄H₁₀N₂O₂, 4-Nitrobutan-2-amine exhibits moderate polarity, enabling its use in both aqueous and organic phase reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm structural integrity. These attributes align with the growing demand for high-purity intermediates in precision chemistry.

In the context of green chemistry, 4-Nitrobutan-2-amine has been investigated for its compatibility with sustainable synthesis protocols. Catalytic reduction methods using transition-metal catalysts or biocatalysts offer eco-friendly pathways to derivatize this compound. Such advancements address the rising interest in environmentally benign processes, a topic frequently searched in academic and industrial forums.

From a commercial perspective, suppliers of CAS No. 2248327-96-8 emphasize stringent quality control measures to meet regulatory standards. The compound's shelf life and storage conditions (e.g., inert atmosphere, low temperature) are often queried by buyers, reflecting its sensitivity to oxidative degradation. Proper handling protocols are essential to maintain its utility in multistep syntheses.

Emerging applications of 4-Nitrobutan-2-amine include its role in designing fluorescent probes and molecular sensors. Its nitro group can be selectively modified to generate electron-deficient moieties, useful in optoelectronic materials. This aligns with trending searches on functional materials and smart polymers, highlighting its cross-disciplinary relevance.

Ongoing research explores the toxicological profile and biodegradability of 4-Nitrobutan-2-amine, addressing concerns raised by environmental agencies. Computational modeling (QSAR) and in vitro assays are employed to predict its ecological impact, a subject increasingly prioritized in chemical safety assessments.

In summary, 4-Nitrobutan-2-amine (CAS No. 2248327-96-8) represents a promising candidate for diverse scientific endeavors. Its dual functionality, coupled with evolving synthetic methodologies, positions it at the forefront of innovative chemical solutions. Future studies may unlock further potentials in medicinal chemistry and material science, making it a compound to watch in coming years.